Viewpoint: Improving access to microtechnology—the Europractice Project
Lab on a Chip Pub Date: DOI: 10.1039/B202417A
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